[4-[(4-Fluorophenyl)-hydroxymethyl]piperidin-1-yl]-(3-methylfuran-2-yl)methanone

• IUPAC Name: [4-[(4-fluorophenyl)-hydroxymethyl]piperidin-1-yl]-(3-methylfuran-2-yl)methanone
• InChI: InChI=1S/C18H20FNO3/c1-12-8-11-23-17(12)18(22)20-9-6-14(7-10-20)16(21)13-2-4-15(19)5-3-13/h2-5,8,11,14,16,21H,6-7,9-10H2,1H3
• InChI Key: FDUGYFZIUNLOHO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC=C1)C(=O)N2CCC(CC2)C(C3=CC=C(C=C3)F)O
• Molecular Formula: C18H20FNO3
• Molecular Weight: 317.4 g/mol

Description

[4-[(4-Fluorophenyl)-hydroxymethyl]piperidin-1-yl]-(3-methylfuran-2-yl)methanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is an important intermediate in the synthesis of various drugs that are used to treat diseases such as cancer, Alzheimer's, and Parkinson's.

Mechanism of Action

The exact mechanism of action of [4-[(4-Fluorophenyl)-hydroxymethyl]piperidin-1-yl]-(3-methylfuran-2-yl)methanone is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It may also act by modulating the activity of certain neurotransmitters in the brain, leading to its neuroprotective effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of [4-[(4-Fluorophenyl)-hydroxymethyl]piperidin-1-yl]-(3-methylfuran-2-yl)methanone are still being studied. However, it has been shown to have significant effects on the growth and proliferation of cancer cells, as well as on the activity of certain neurotransmitters in the brain. It may also have other effects on the body, which are yet to be fully understood.

Advantages and Limitations for Lab Experiments

One of the major advantages of [4-[(4-Fluorophenyl)-hydroxymethyl]piperidin-1-yl]-(3-methylfuran-2-yl)methanone is its potential as a lead compound for the development of new drugs. Its anti-cancer and neuroprotective effects make it a promising candidate for further research. However, one of the limitations of this compound is its potential toxicity, which needs to be carefully evaluated in future studies.

Future Directions

There are several future directions for research on [4-[(4-Fluorophenyl)-hydroxymethyl]piperidin-1-yl]-(3-methylfuran-2-yl)methanone. One direction is to further investigate its anti-cancer activity and its potential as a lead compound for the development of new cancer drugs. Another direction is to study its neuroprotective effects and its potential for the treatment of neurodegenerative diseases. Additionally, future studies could focus on evaluating the toxicity and safety of this compound, as well as its potential for other applications in the field of medicine.

Synthesis Methods

The synthesis of [4-[(4-Fluorophenyl)-hydroxymethyl]piperidin-1-yl]-(3-methylfuran-2-yl)methanone involves the reaction between 4-fluorobenzaldehyde and 1-(2-furyl)-4-piperidinol in the presence of a catalyst. The reaction proceeds through a series of steps, resulting in the formation of the final product.

Scientific Research Applications

[4-[(4-Fluorophenyl)-hydroxymethyl]piperidin-1-yl]-(3-methylfuran-2-yl)methanone has been extensively studied for its potential applications in the field of medicine. It has been found to possess significant anti-cancer activity, making it a promising candidate for the development of new cancer drugs. The compound has also been shown to have neuroprotective effects, which could be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.